Cas no 1545125-63-0 (Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 1545125-63-0
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 5685854
• PubChem ID: 81823941
• Update Time: 2025-11-01

Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS020805114
• tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 1545125-63-0
• EN300-23798309
• Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C15H23NO2S/c1-5-9-7-6-8-10-11(9)12(13(16)19-10)14(17)18-15(2,3)4/h9H,5-8,16H2,1-4H3
• InChI Key： GGAHSVKBADDCRX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C2=C1CCCC2CC)N

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 1545125-63-0)

Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1545125-63-0, belongs to the benzothiophene derivatives family, which is well-documented for its diverse pharmacological properties. The structural features of this molecule, including its tert-butyl and amino substituents, contribute to its unique chemical and biological characteristics, making it a subject of intense research interest.

The benzothiophene scaffold is a prominent motif in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of a tetrahydropyridine ring in Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate enhances its potential as a pharmacophore. This structural configuration is often associated with compounds that exhibit neuroprotective, anti-inflammatory, and antimicrobial activities. Recent studies have highlighted the significance of such derivatives in the development of novel therapeutic agents targeting neurological disorders.

One of the most compelling aspects of Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its versatility in chemical modifications. The carboxylate group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made it a valuable intermediate in synthetic chemistry and a promising candidate for drug development pipelines.

In the context of contemporary pharmaceutical research, derivatives of benzothiophene have been extensively studied for their potential applications in treating various diseases. For instance, modifications of the benzothiophene core have shown promise in addressing metabolic disorders and cancer. The amino group in Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be exploited to develop peptidomimetics or to enhance binding affinity to specific receptors. Such modifications are critical for improving drug efficacy and reducing side effects.

The tert-butyl group serves as a steric shield, influencing both the solubility and metabolic stability of the compound. This feature is particularly important in drug design, as it can prevent rapid degradation and ensure prolonged circulation within the body. Additionally, the tetrahydropyridine moiety contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have revealed potential interactions with enzymes and receptors involved in pathways relevant to neurodegenerative diseases. These findings align with emerging research suggesting that benzothiophene derivatives may play a crucial role in mitigating oxidative stress and inflammation associated with conditions like Alzheimer's and Parkinson's diseases.

The synthesis of Tert-butyl 2-amino-4-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core efficiently. Furthermore, protecting group strategies are utilized to ensure regioselective functionalization at key positions. These synthetic approaches underscore the compound's significance as a building block for more complex molecules.

In conclusion,Tert-butyl 2-amino-4-ethyltetrahydropyranyl benzothiophene carboxylate (CAS No. 1545125) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents and its potential applications in treating neurological disorders make it a compelling subject for further investigation. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to contribute significantly to advancements in medicinal chemistry.